(2'-Methoxy[1,1'-biphenyl]-2-yl)methanamine

• IUPAC Name: [2-(2-methoxyphenyl)phenyl]methanamine
• InChI: InChI=1S/C14H15NO/c1-16-14-9-5-4-8-13(14)12-7-3-2-6-11(12)10-15/h2-9H,10,15H2,1H3
• InChI Key: NWHWUYVVFQTNRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC=CC=C2CN
• Molecular Formula: C14H15NO
• DSSTOX Substance ID: DTXSID601278773
• Molecular Weight: 213.27 g/mol
• CAS RN: 292151-99-6

Description

2'-Methoxy[1,1'-biphenyl]-2-yl)methanamine (MBM) is a synthetic compound with a wide range of scientific applications. It is a member of the arylmethylamine class of compounds and is an important tool in the study of biochemical and physiological processes.

Scientific Research Applications

Methoxetamine: A Novel Recreational Drug with Potent Hallucinogenic Properties

Methoxetamine, an arylcyclohexylamine, is structurally analogous to ketamine and phencyclidine, known for their recreational and psychedelic effects. Despite its intended recreational use, its pharmacology, metabolism, and the health risks associated with consumption highlight the need for extensive research to understand its short- and long-term effects. This underscores the importance of studying similar compounds for their neuroactive potential and safety profile (Zawilska, 2014).

Methoxychlor as a Model for Environmental Estrogens

Methoxychlor, a pesticide, exhibits proestrogenic activity, shedding light on the environmental impacts of estrogenic chemicals. Its metabolism and the consequent health effects, particularly on reproduction and development, have been extensively studied. This research is pivotal for understanding the broader implications of environmental estrogens and the importance of studying compounds with similar properties for environmental health and safety (Cummings, 1997).

Chemical Inhibitors of Cytochrome P450 Isoforms

The study of chemical inhibitors of cytochrome P450 isoforms, including methoxyphenyl compounds, is crucial for understanding drug metabolism and potential drug-drug interactions. This research contributes to the development of safer therapeutic strategies and the prediction of adverse reactions in polypharmacy scenarios (Khojasteh et al., 2011).

Melatonin: A Multifunctional Molecule

Melatonin, another methoxy compound, exemplifies the therapeutic potential of methoxylated substances. Its roles in regulating mood, sleep, immune functions, and its antioxidant and anti-inflammatory properties highlight the diverse therapeutic applications of methoxy-containing molecules. Understanding melatonin's mechanisms can guide research into similar compounds for their possible health benefits (Nabavi et al., 2019).